Cas no 1204235-21-1 (3-[(trifluoromethyl)sulfanyl]-4-pyridinamine)

• Product Name: 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine
• CAS No: 1204235-21-1
• MF: C₆H₅F₃N₂S
• MW: 194.177510023117
• CID: 1209305
• PubChem ID: 75406398
• Update Time: 2025-10-16

3-[(trifluoromethyl)sulfanyl]-4-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine
• 3-[(Trifluoromethyl)thio]pyridin-4-amine
• 1204235-21-1
• AKOS017344605
• 3-((Trifluoromethyl)thio)pyridin-4-amine

• Inchi： 1S/C6H5F3N2S/c7-6(8,9)12-5-3-11-2-1-4(5)10/h1-3H,(H2,10,11)
• InChI Key： FOGBOIFGNMNEBK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=NC=CC=1N

Computed Properties

• Exact Mass: 194.01255383g/mol
• Monoisotopic Mass: 194.01255383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.2Ų

Additional information on 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine

Introduction to 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine (CAS No. 1204235-21-1)

3-[(trifluoromethyl)sulfanyl]-4-pyridinamine, also known by its CAS number 1204235-21-1, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluoromethyl sulfanyl group attached to a pyridine ring, making it an interesting candidate for various biological and chemical studies.

The chemical structure of 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine can be represented as C₇H₆F₃N₂S. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The pyridine ring, a common heterocyclic structure in many pharmaceuticals, provides additional functional groups that can be modified for specific applications.

In recent years, 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine has gained attention due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine demonstrated significant inhibition of cancer cell proliferation in vitro.

The mechanism of action for 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine is not yet fully understood, but it is believed to involve interactions with specific cellular targets. One potential target is the enzyme cyclooxygenase (COX), which plays a crucial role in the production of prostaglandins, key mediators of inflammation. By inhibiting COX activity, 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine and its derivatives may reduce inflammation and associated pain.

In addition to its anti-inflammatory properties, 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine has shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry in 2020 found that this compound could protect neurons from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent. These findings have sparked interest in exploring the use of 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine typically involves multi-step processes, including the formation of the pyridine ring and the introduction of the trifluoromethyl sulfanyl group. Various synthetic routes have been reported, each with its own advantages and challenges. For example, one common method involves the reaction of 4-chloropyridine with trifluoromethanesulfinic acid followed by deprotection steps to yield the final product.

The physical properties of 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine, such as its solubility and stability, are important considerations for both research and industrial applications. This compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in organic solvents makes it suitable for use in various chemical reactions and formulations.

In conclusion, 3-[(trifluoromethyl)sulfanyl]-4-pyridinamine (CAS No. 1204235-21-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the properties and uses of this compound will emerge, contributing to the advancement of drug discovery and development.